3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid
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Description
Chemical Structure and Properties
3-(1H-Indazol-6-ylsulfamoyl)-4-methoxybenzoic acid (CAS: 852837-72-0) is a benzoic acid derivative with two key substituents:
- A sulfamoyl group (-SO₂NH-) at position 3, linked to the 6th position of a 1H-indazole ring.
- A methoxy group (-OCH₃) at position 4 of the benzene ring.
Its molecular formula is C₁₅H₁₃N₃O₅S, with an average molecular mass of 347.35 g/mol (calculated). The compound combines aromatic, sulfonamide, and carboxylic acid functionalities, making it a candidate for diverse applications in medicinal chemistry and materials science.
Properties
CAS No. |
852837-72-0 |
|---|---|
Molecular Formula |
C15H13N3O5S |
Molecular Weight |
347.3 g/mol |
IUPAC Name |
3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid |
InChI |
InChI=1S/C15H13N3O5S/c1-23-13-5-3-9(15(19)20)6-14(13)24(21,22)18-11-4-2-10-8-16-17-12(10)7-11/h2-8,18H,1H3,(H,16,17)(H,19,20) |
InChI Key |
JDBCBPFMYPENBM-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NC2=CC3=C(C=C2)C=NN3 |
solubility |
45.7 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
Biological Activity
3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. The presence of the indazole moiety, sulfamoyl group, and methoxybenzoic acid structure suggests a diverse range of pharmacological applications, particularly in cancer therapy and enzyme inhibition.
Chemical Structure
The chemical structure of 3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid can be depicted as follows:
This compound integrates an indazole ring with a sulfamoyl group attached to a methoxy-substituted benzoic acid, enhancing its interaction with biological targets.
The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The indazole moiety can bind to active sites of enzymes, inhibiting their activity, while the sulfamoyl group enhances binding affinity. This dual interaction can modulate various biochemical pathways, leading to significant biological effects, particularly in cancer cell lines.
Anticancer Properties
Several studies have investigated the anticancer potential of compounds similar to 3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid. Research indicates that derivatives containing indazole and sulfamoyl groups exhibit notable cytotoxic activities against various cancer cell lines. For instance, compounds with similar structures have demonstrated IC50 values in the micromolar range against colorectal cancer cell lines such as HCT-116, indicating their potential as effective therapeutic agents.
| Compound | IC50 (µM) | Target |
|---|---|---|
| 3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid | TBD | Various cancer cell lines |
| Ethyl 4-(1H-indazol-6-ylsulfamoyl)benzoate | 19.90 | HCT-116 |
| 5-(N-(1H-Indazol-6-yl)sulfamoyl)-2-hydroxybenzoic acid | TBD | Antibacterial activity |
Enzyme Inhibition
The compound has also been explored for its enzyme inhibitory properties. The mechanism often involves mimicking natural substrates, thereby blocking active sites of target enzymes. This characteristic is particularly relevant in the context of inflammatory diseases and cancer therapy.
Case Studies
Recent studies have provided insights into the biological activities of related compounds:
-
Study on Ethyl 4-(1H-indazol-6-ylsulfamoyl)benzoate :
- Objective : To evaluate its anticancer activity.
- Findings : Demonstrated significant cytotoxic effects on HCT-116 cells with an IC50 value of 19.90 µM .
-
Research on 5-(N-(1H-Indazol-6-yl)sulfamoyl)-2-hydroxybenzoic acid :
- Objective : Investigated for antibacterial properties.
- Results : Showed promising results indicating that similar structural motifs can lead to diverse biological activities .
Comparison with Similar Compounds
Structural Analogs with Halogen vs. Methoxy Substituents
Compound: 4-Chloro-3-(1H-indazol-6-ylsulfamoyl)benzoic acid (CAS: Not provided; ChemSpider ID: 1820487)
- Molecular Formula : C₁₄H₁₀ClN₃O₄S
- Molecular Weight : 351.76 g/mol
- Key Differences :
- Substitution at position 4: Chlorine (electron-withdrawing) vs. methoxy (electron-donating) in the target compound.
- Impact on solubility: Methoxy groups generally enhance solubility in polar solvents compared to halogens like chlorine.
- Thermal stability: Chloro derivatives may exhibit higher thermal stability due to stronger C-Cl bonds compared to C-O bonds in methoxy groups .
Indazole Carboxylic Acid Derivatives
Compound : 6-Bromo-4-methoxy-1H-indazole-3-carboxylic acid (CAS: 887568-75-4)
- Molecular Formula : C₁₀H₇BrN₂O₃
- Molecular Weight : 307.09 g/mol
- Key Differences :
- Bromine substituent on the indazole ring vs. sulfamoyl linkage in the target compound.
- Functional groups: Carboxylic acid at position 3 vs. sulfamoyl group in the target. Bromine’s polarizability may enhance halogen bonding in biological systems, whereas sulfamoyl groups facilitate hydrogen bonding .
Methoxybenzoic Acid Metal Complexes
Compound : Thorium salts of 4-methoxybenzoic acid
- Key Findings :
- Thermal decomposition studies show that methoxybenzoic acid derivatives form stable metal complexes. However, the addition of sulfamoyl and indazole groups in the target compound likely reduces thermal stability due to increased structural complexity and lower bond dissociation energies .
- Solubility: Metal salts of methoxybenzoic acid exhibit higher aqueous solubility compared to free acids, suggesting that the target compound’s carboxylic acid group may allow similar salt formation for enhanced bioavailability .
Physicochemical and Functional Group Analysis
Table 1: Comparative Properties of Selected Compounds
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Functional Groups | Thermal Stability |
|---|---|---|---|---|
| 3-(1H-Indazol-6-ylsulfamoyl)-4-methoxybenzoic acid | C₁₅H₁₃N₃O₅S | 347.35 | Sulfamoyl, methoxy, carboxylic acid | Moderate |
| 4-Chloro-3-(1H-indazol-6-ylsulfamoyl)benzoic acid | C₁₄H₁₀ClN₃O₄S | 351.76 | Sulfamoyl, chloro, carboxylic acid | High |
| 6-Bromo-4-methoxy-1H-indazole-3-carboxylic acid | C₁₀H₇BrN₂O₃ | 307.09 | Bromo, methoxy, carboxylic acid | Moderate |
Key Observations:
- Thermal Behavior : Sulfamoyl-linked compounds decompose at lower temperatures than halogenated analogs due to weaker S-N and S-O bonds .
Research Implications and Gaps
- Medicinal Chemistry : The sulfamoyl group in the target compound may improve binding to biological targets (e.g., enzymes) compared to halogenated analogs, though this requires experimental validation.
- Materials Science: Methoxybenzoic acid derivatives are used in metal-organic frameworks (MOFs); the target compound’s sulfamoyl-indazole moiety could introduce novel coordination sites .
Limitations: Current evidence lacks direct data on the target compound’s biological activity or synthetic routes. Further studies on its thermal degradation profiles and solubility in non-polar solvents are needed.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
